Cas no 200064-08-0 (4-(2-Ethoxypyridin-3-yl)morpholine)

4-(2-Ethoxypyridin-3-yl)morpholine is a heterocyclic compound featuring both morpholine and ethoxypyridine moieties, offering versatile reactivity for pharmaceutical and agrochemical applications. Its structure enables functionalization at multiple sites, making it a valuable intermediate in organic synthesis. The ethoxy group enhances solubility and modulates electronic properties, while the morpholine ring contributes to stability and bioavailability. This compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and other therapeutic agents. Its well-defined synthetic pathway ensures consistent purity and scalability, meeting stringent industry standards. Suitable for research and industrial use, it provides a reliable building block for complex molecular architectures.

4-(2-Ethoxypyridin-3-yl)morpholine structure

200064-08-0 structure

Product name:4-(2-Ethoxypyridin-3-yl)morpholine

CAS No:200064-08-0

MF:C₁₁H₁₆N₂O₂

MW:208.256942749023

CID:1033948

PubChem ID:45094145

4-(2-Ethoxypyridin-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

- 4-(2-Ethoxypyridin-3-yl)morpholine
- DTXSID40667252
- DB-287976
- Morpholine,4-(2-ethoxy-3-pyridinyl)-(9ci)
- 200064-08-0
- Morpholine, 4-(2-ethoxy-3-pyridinyl)- (9CI)
- Morpholine, 4-(2-ethoxy-3-pyridinyl)-
- J-513299
- Inchi： InChI=1S/C11H16N2O2/c1-2-15-11-10(4-3-5-12-11)13-6-8-14-9-7-13/h3-5H,2,6-9H2,1H3
- InChI Key： IWEVHEHCDRZAOJ-UHFFFAOYSA-N
- SMILES： CCOC1=C(C=CC=N1)N2CCOCC2

Computed Properties

Exact Mass: 208.121177757g/mol
Monoisotopic Mass: 208.121177757g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 34.6Å²
XLogP3: 1.3

4-(2-Ethoxypyridin-3-yl)morpholine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A029191827-1g	4-(2-Ethoxypyridin-3-yl)morpholine	200064-08-0	95%	1g	$592.96	2023-09-02
Chemenu	CM163416-1g	4-(2-ethoxypyridin-3-yl)morpholine	200064-08-0	95%	1g	$632	2021-08-05
Chemenu	CM163416-1g	4-(2-ethoxypyridin-3-yl)morpholine	200064-08-0	95%	1g	$598	2023-02-18

4-(2-Ethoxypyridin-3-yl)morpholine Related Literature

1. Captured at last: a catalyst–substrate adduct and a Rh-dihydride solvate in the asymmetric hydrogenation by a Rh-monophosphine catalyst†

Ilya D. Gridnev,Elisabetta Alberico,Serafino Gladiali Chem. Commun., 2012,48, 2186-2188
2. BSA-encapsulated cyclometalated iridium complexes as nano-photosensitizers for photodynamic therapy of tumor cells†

Yao Xu,Xiang Wang,Kang Song,Jun Du,Jinliang Liu,Yuqing Miao,Yuhao Li RSC Adv., 2021,11, 15323-15331
3. Carbon materials for supercapacitor application†

Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
4. Challenges and breakthroughs in post-combustion catalysis: how to match future stringent regulations

Catal. Sci. Technol., 2017,7, 5195-5211
5. Characterization of molecular channel in photodissociation of SOCl2 at 248 nm: Cl2 probing by cavity ring-down absorption spectroscopy

Chuei-Jhih Chiou,Bing-Jian Sun,A. H. H. Chang Phys. Chem. Chem. Phys., 2015,17, 7838-7847

Additional information on 4-(2-Ethoxypyridin-3-yl)morpholine

Comprehensive Overview of 4-(2-Ethoxypyridin-3-yl)morpholine (CAS No. 200064-08-0)

4-(2-Ethoxypyridin-3-yl)morpholine, with the CAS registry number 200064-08-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of morpholine derivatives, which are widely recognized for their versatile applications in drug discovery and material science. The unique structural features of this molecule, including the ethoxypyridine and morpholine moieties, contribute to its potential as a building block in the synthesis of bioactive molecules.

In recent years, the demand for heterocyclic compounds like 4-(2-Ethoxypyridin-3-yl)morpholine has surged due to their role in developing kinase inhibitors and GPCR-targeted drugs. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic avenues for diseases such as cancer and neurological disorders. The compound's solubility and stability under physiological conditions make it a promising candidate for further preclinical studies.

From an industrial perspective, 4-(2-Ethoxypyridin-3-yl)morpholine is often utilized as an intermediate in the synthesis of high-value fine chemicals. Its scalable production and cost-effective synthesis routes have been explored in peer-reviewed journals, aligning with the growing trend of green chemistry and sustainable manufacturing. Companies specializing in custom synthesis and contract research frequently list this compound in their catalogs, catering to the needs of academic and industrial laboratories.

The compound's spectroscopic properties, such as NMR and MS data, are well-documented, facilitating its identification and purity assessment. Analytical chemists emphasize the importance of quality control when handling 4-(2-Ethoxypyridin-3-yl)morpholine, as impurities could affect downstream applications. Advanced techniques like HPLC and LC-MS are commonly employed to ensure batch-to-batch consistency.

In the context of intellectual property, several patents mention 4-(2-Ethoxypyridin-3-yl)morpholine as a key intermediate in proprietary drug formulations. This highlights its commercial relevance in the competitive pharmaceutical landscape. Additionally, the compound's regulatory status is frequently queried in chemical databases, reflecting the industry's focus on compliance with global safety standards.

Looking ahead, the integration of AI-driven drug design and computational chemistry tools could further elevate the significance of 4-(2-Ethoxypyridin-3-yl)morpholine. Virtual screening platforms are increasingly leveraging such small-molecule libraries to accelerate hit identification. As the scientific community continues to explore its potential, this compound is poised to remain a topic of interest in medicinal chemistry and material science forums.